![molecular formula C12H13N3O2S B5748688 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide](/img/structure/B5748688.png)
3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide, also known as ITB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ITB belongs to the class of thiadiazole derivatives, which have been studied for their various biological activities.
Mechanism of Action
The mechanism of action of 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide is not fully understood. However, it has been suggested that 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
Studies have shown that 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide can reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide has also been found to reduce oxidative stress and improve mitochondrial function. In addition, 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide has shown antitumor activity by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide research. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases. Another direction is to study the effects of 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide on the gut microbiome and its potential use in treating gut-related diseases. Additionally, further studies are needed to elucidate the mechanism of action of 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide and optimize its therapeutic potential.
Synthesis Methods
The synthesis of 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide involves the reaction of 2-aminothiophenol with 2-chloroacetic acid to form 2-((2-chloroacetyl)amino)thiophenol. This intermediate is then reacted with isopropyl alcohol and potassium carbonate to form the final product, 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide.
Scientific Research Applications
3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. In addition, 3-isopropoxy-N-1,3,4-thiadiazol-2-ylbenzamide has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-propan-2-yloxy-N-(1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S/c1-8(2)17-10-5-3-4-9(6-10)11(16)14-12-15-13-7-18-12/h3-8H,1-2H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRTMPZXNAUGVOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=NN=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.